N-methyl-N-[4-[(2-oxo-1-naphthalenylidene)methylamino]phenyl]acetamide

• Molecular Formula: C20H18N2O2
• Molecular Weight: 318.4g/mol
• IUPAC Name: N-[4-[(2-hydroxynaphthalen-1-yl)methylideneamino]phenyl]-N-methylacetamide
• InChI: InChI=1S/C20H18N2O2/c1-14(23)22(2)17-10-8-16(9-11-17)21-13-19-18-6-4-3-5-15(18)7-12-20(19)24/h3-13,24H,1-2H3
• InChI Key: PGOPGDACDQVNKB-UHFFFAOYSA-N
• SMILES: CC(=O)N(C)C1=CC=C(C=C1)N=CC2=C(C=CC3=CC=CC=C32)O
• solubility: 47.8 [ug/mL]

Description

N-methyl-N-[4-[(2-oxo-1-naphthalenylidene)methylamino]phenyl]acetamide is a member of naphthalenes.

Scientific Research Applications

Molecular Structure and Interaction Analysis

A study by Gouda et al. (2022) explored the structure and interactions of a related compound, focusing on hydrogen, stacking, and halogen bonding. This research provides insights into the molecular structural stability, noncovalent interactions, and framework energy diagrams, essential for understanding the scientific applications of similar compounds (Gouda et al., 2022).

Anxiolytic Activity Research

Lutsenko et al. (2013) investigated the anxiolytic effects of 2-oxyindolin-3-glyoxylic acid derivatives, which include structural similarities to the compound . This study highlights the potential neurological applications and mechanisms of action of related compounds (Lutsenko et al., 2013).

Synthesis and Design Studies

Research by Yang Jing (2010) on the synthesis of N-methyl-2-(4-acylpiperazin-1-yl)-N-[3-(naphthalene-1-yloxy)-3-(thiophen-2-yl)propyl] acetamide derivatives provides insight into the methodologies for synthesizing structurally related compounds. This research is vital for understanding the synthetic pathways and design of similar compounds (Yang Jing, 2010).

Computational and Pharmacological Evaluation

A study by Faheem (2018) focused on the computational and pharmacological evaluation of heterocyclic derivatives, including those structurally similar to the compound . This research offers valuable data on toxicity assessment, tumor inhibition, and other biological activities (Faheem, 2018).

Antiproliferative Activities Studies

Chen et al. (2013) conducted a study on N-(naphthalen-2-yl)acetamide and N-(substituted phenyl)acetamide derivatives, evaluating their antiproliferative activities against various cancer cell lines. This research is crucial for understanding the potential anticancer applications of compounds with similar structures (Chen et al., 2013).